Cas no 121086-26-8 (4-Benzyloxy-5-methoxy-2-nitrotoluene)

• Product Name: 4-Benzyloxy-5-methoxy-2-nitrotoluene
• CAS No: 121086-26-8
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 104811
• PubChem ID: 3660160
• Update Time: 2025-04-18

4-Benzyloxy-5-methoxy-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methoxy-5-methyl-4-nitro-2-(phenylmethoxy)-
• 4-Benzyloxy-5-methoxy-2-nitrotoluene
• 2-Nitro-5-methoxy-4-benzyloxy-toluol
• 4-Benzyloxy-5-methoxy-2-nitro-toluol
• 6-Nitro-kreosol-benzylaether
• 1-Methoxy-5-Methyl-4-nitro-2-(phenylMethoxy)benzene
• DTXSID10394765
• FT-0662949
• 1-methoxy-5-methyl-4-nitro-2-phenylmethoxybenzene
• SCHEMBL21070850
• 121086-26-8
• 1-(Benzyloxy)-2-methoxy-4-methyl-5-nitrobenzene

• Inchi： 1S/C15H15NO4/c1-11-8-14(19-2)15(9-13(11)16(17)18)20-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3
• InChI Key： LBLJFBODCWOVTJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(=C(C)C=C1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.10000
• Monoisotopic Mass: 273.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Melting Point: 122-124°C
• Boiling Point: 428.8±40.0 °C at 760 mmHg
• Flash Point: 244.0±28.7 °C
• PSA: 64.28000
• LogP: 4.01400

4-Benzyloxy-5-methoxy-2-nitrotoluene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers